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Compound of Interest

Compound Name: Bis(trichloromethyl) disulfide

Cat. No.: B083979

This document provides a comprehensive technical overview of the compound with the
molecular formula C2CleS2, primarily focusing on its IUPAC nomenclature, physicochemical
properties, synthesis protocols, and chemical reactivity. It is intended for researchers,
scientists, and professionals in the field of drug development and synthetic chemistry.

IUPAC Nomenclature and Structure

The chemical formula C2CleS2 represents a symmetrical disulfide compound. According to the
guidelines set by the International Union of Pure and Applied Chemistry (IUPAC), the
systematic name is derived by identifying the parent chain and the substituents.[1][2][3] The
most prominent isomer for this formula is bis(trichloromethyl) disulfide.

The preferred IUPAC name for this compound is 1,2-bis(trichloromethyl)disulfane.[4]

o "Disulfane” indicates a parent hydride structure consisting of two sulfur atoms linked by a
single bond (H-S-S-H).

e "1,2-bis(...)" indicates that there are two identical substituents, one on each sulfur atom.
 "(trichloromethyl)" specifies the substituent group (-CCls) attached to each sulfur atom.

An alternative, acceptable IUPAC name is trichloro(trichloromethyldisulfanyl)methane.[4][5]
Common synonyms include bis(trichloromethyl) disulfide and trichloromethyl disulfide.[5]

Chemical Structure:
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Physicochemical Properties

The key physicochemical properties of 1,2-bis(trichloromethyl)disulfane are summarized in the
table below. These computed properties provide essential data for experimental design and
safety considerations.

Property Value Source
Molecular Formula C2Cl6S2 [4115]
Molecular Weight 300.87 g/mol [415116]
Physical State Oily Liquid [4]

CAS Number 15110-08-4 [5]
Monoisotopic Mass 297.757259 Da [5]
XLogP3 4.8 [5]
SMILES C(CI)(Cl)(cnssc(ciciyc [6]
InChiKey NTOLLCFIWFCTMH- 6]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

1,2-bis(trichloromethyl)disulfane is typically synthesized from precursors containing the
trichloromethylthio- moiety. One of the most efficient and scalable methods is the
photochemical homocoupling of trichloromethyl sulfenyl chloride (CIsCSCI).

Experimental Protocol: Photochemical Synthesis

This protocol describes the synthesis of 1,2-bis(trichloromethyl)disulfane via the photochemical
cleavage and subsequent coupling of trichloromethyl sulfenyl chloride. This method is noted for
its high yield and clean reaction profile.[4]

Materials and Equipment:

¢ Trichloromethyl sulfenyl chloride (CIsCSCI)
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o Degassed cyclohexane (or other inert solvent)

» Continuous-flow photochemical reactor equipped with a 405 nm light source (LED)
» Nitrogen or Argon source for inert atmosphere

o Standard laboratory glassware

e Rotary evaporator

Procedure:

o Preparation: A solution of trichloromethyl sulfenyl chloride in degassed cyclohexane is
prepared under an inert atmosphere (e.g., Nitrogen). The concentration is typically optimized
based on the reactor volume and flow rate.

e Photochemical Reaction: The solution is pumped through the continuous-flow reactor and
irradiated with 405 nm light. The energy from the light source induces the homolytic cleavage
of the S-ClI bond, generating the trichloromethylthiyl radical (CIzCSe).

o Dimerization: The highly reactive thiyl radicals rapidly dimerize (couple) to form the stable S-
S bond of 1,2-bis(trichloromethyl)disulfane.

o Work-up: The reaction mixture exiting the reactor is collected. The solvent (cyclohexane) is
removed under reduced pressure using a rotary evaporator.

« Purification: The crude product, an oily liquid, is typically of high purity (>90%) and may be
used directly or further purified by vacuum distillation if required. Reported yields for this
method can be as high as 93%.[4]

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the photochemical synthesis of 1,2-
bis(trichloromethyl)disulfane.
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Fig. 1: Workflow for the photochemical synthesis of 1,2-bis(trichloromethyl)disulfane.
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Chemical Reactivity and Transformations

The chemistry of 1,2-bis(trichloromethyl)disulfane is dominated by the reactivity of the disulfide
(S-S) bond. This bond is susceptible to cleavage by various reagents, making the compound a
useful source of the trichloromethylthiyl radical (CIsCSe) or the trichloromethanethiolate anion
(CICS).

A key transformation is its reaction with thiols to form unsymmetrical disulfides. This reactivity is
analogous to the use of related compounds like bis(trichloromethyl) carbonate (triphosgene) in
facilitating the formation of disulfides from thiols.[7][8] The thiyl radical generated from C2CleS2
can participate in cross-coupling reactions with other sulfenyl chlorides to produce a variety of
unsymmetrical disulfides (CIsCSSR).[4]

General Reaction Pathway

The diagram below outlines the general reactivity of the disulfide bond in 1,2-
bis(trichloromethyl)disulfane, leading to the formation of new sulfur-containing compounds.
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Fig. 2: Reactivity pathways of 1,2-bis(trichloromethyl)disulfane.

Applications and Relevance

While not a pharmaceutical agent itself, 1,2-bis(trichloromethyl)disulfane serves as a valuable
reagent and intermediate in organic synthesis. Its chemistry is relevant to drug development
professionals for several reasons:

» Disulfide Bond Formation: The ability to form disulfide bonds is critical in peptide and protein
chemistry. Reagents that facilitate disulfide coupling under specific conditions are of
significant interest.[9][10]

e Source of -SCCIs Group: It can be used to introduce the trichloromethylthio group into
molecules, a functional group that can significantly alter the biological and physical
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properties of a parent compound due to its high lipophilicity and unique electronic
characteristics.

e Analogy to Phosgene Equivalents: Its reactivity profile shares conceptual similarities with
safer, solid phosgene equivalents like diphosgene and triphosgene, which are widely used in
the synthesis of carbonates, ureas, and other functional groups common in drug molecules.
[71[11]

Due to the presence of multiple chlorine atoms, this compound and its derivatives should be
handled with care, as organochlorine compounds can exhibit significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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